1-(4-Chlorophenyl)-2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-1,1-dimethylethyl)sulfanyl]-1-ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-2-methylpropan-2-yl]sulfanylethanone
• InChI: InChI=1S/C18H17Cl2F3N2OS/c1-17(2,27-9-15(26)11-3-5-13(19)6-4-11)10-25-16-14(20)7-12(8-24-16)18(21,22)23/h3-8H,9-10H2,1-2H3,(H,24,25)
• InChI Key: BVYFZLFGPJPGDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=C(C=C(C=N1)C(F)(F)F)Cl)SCC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H17Cl2F3N2OS
• Molecular Weight: 437.3 g/mol
• CAS No.: 400081-16-5

Description

1-(4-Chlorophenyl)-2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-1,1-dimethylethyl)sulfanyl]-1-ethanone is a useful research compound. Its molecular formula is C18H17Cl2F3N2OS and its molecular weight is 437.3. The purity is usually 95%.
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Scientific Research Applications

Condensation Reactions and Heterocyclic Compound Synthesis

Studies have explored the condensation of related chlorophenyl compounds with various nucleophiles, leading to the formation of heterocyclic compounds such as isoflavones, pyrazoles, and aminopyrimidines, which are of interest in medicinal chemistry and materials science due to their diverse biological activities and functional properties (Moskvina, Shilin, & Khilya, 2015).

Antitubercular Activity

Compounds structurally similar to the one have been synthesized and tested for their biological activity. For instance, derivatives with chlorophenyl groups have shown promising antitubercular activity, suggesting potential applications in developing new treatments for tuberculosis (Manikannan, Muthusubramanian, Yogeeswari, & Sriram, 2010).

Synthesis and Applications of Fluorinated Compounds

Research into the synthesis and applications of fluorinated compounds, which share some functional groups with the compound , reveals their use in creating materials with high heat resistance, solubility, and hydrophobic properties. These materials find applications in various high-performance and advanced technology sectors (Huang, Li, Liu, & Wei, 2019).

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives with functionalities related to the compound of interest have been synthesized and evaluated for their antimicrobial and anticancer activities. Such studies highlight the potential for developing new therapeutic agents based on the chemical framework of chlorophenyl and pyridinyl compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).